Cas no 1261816-59-4 (1-(3-Bromo-2-iodophenyl)ethanone)

• Product Name: 1-(3-Bromo-2-iodophenyl)ethanone
• CAS No: 1261816-59-4
• MF: C₈H₆BrIO
• MW: 324.941113948822
• CID: 4691991
• Update Time: 2023-08-15

1-(3-Bromo-2-iodophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-2-iodophenyl)ethanone
• 3'-Bromo-2'-iodoacetophenone

• Inchi： 1S/C8H6BrIO/c1-5(11)6-3-2-4-7(9)8(6)10/h2-4H,1H3
• InChI Key： BWQDZCSHXBLPDC-UHFFFAOYSA-N
• SMILES： IC1C(=CC=CC=1C(C)=O)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Topological Polar Surface Area: 17.1